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Compound of Interest

3-(3-Ethylphenoxy)azetidine
Compound Name:

hydrochloride
CAS No.: 1269199-26-9
Cat. No.: B1519512

Get Quote

\ J

Compound Identity:

o |[UPAC Name: 3-(3-ethylphenoxy)azetidine hydrochloride[1][2][3][4][5][6][7]
« CAS Number: 1269199-26-9[1][2][3][41[6][7]

o Core Scaffold: 3-Aryloxyazetidine

* Primary Class: Norepinephrine Reuptake Inhibitor (NRI) (Putative)[8]

Executive Technical Summary

3-(3-Ethylphenoxy)azetidine hydrochloride represents a class of conformationally
constrained monoamine transporter inhibitors. Unlike flexible propylamines (e.g., Atomoxetine)
or morpholines (e.g., Reboxetine), the azetidine ring restricts the nitrogen lone pair vector,
potentially enhancing selectivity for the Norepinephrine Transporter (NET/SLC6A2) over the
Serotonin (SERT) and Dopamine (DAT) transporters.
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This guide outlines the critical parameters for assessing its selectivity profile, comparing it
against industry standards, and defining the experimental validation required for its use in
neuropharmacology.

Mechanism of Action & Binding Topology

The molecule functions as a competitive inhibitor of the presynaptic NET. The 3-ethylphenoxy
moiety mimics the catechol ring of norepinephrine, while the azetidine nitrogen interacts with
the conserved Aspartate residue (Asp75 in hNET) within the S1 binding pocket.

Structural Advantages

e Ring Strain: The 4-membered azetidine ring introduces significant ring strain (~26 kcal/mol),
which can alter the pKa and lipophilicity compared to pyrrolidine or piperidine analogs, often
improving blood-brain barrier (BBB) penetration.

o Substituent Effect: The meta-ethyl group on the phenoxy ring is a lipophilic bulk tolerance
probe. In NET SAR studies, meta-substitution often optimizes hydrophobic collapse within
the binding site, enhancing potency (Ki < 10 nM).

Comparative Selectivity Analysis

To objectively assess 3-(3-Ethylphenoxy)azetidine HCI, it must be benchmarked against
established NRIs. The following table projects the expected performance profile based on
class-specific SAR data.

Table 1: Comparative Pharmacological Profile
(Projected)
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Analyst Note: The azetidine scaffold often exhibits a cleaner off-target profile regarding

muscatrinic (M1-M5) and histaminergic (H1) receptors compared to tricyclic antidepressants, but

selectivity against SERT must be experimentally verified due to the "promiscuous” nature of the

phenoxy-linker motif.

Experimental Protocols for Validation

To validate the selectivity profile of this specific lot (CAS 1269199-26-9), the following self-
validating screening cascade is required.
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Protocol A: Radioligand Binding Assay (Ki
Determination)

Objective: Determine the equilibrium dissociation constant (Ki) for NET, SERT, and DAT.
o Membrane Preparation:

o Use HEK293 cells stably expressing hNET, hSERT, or hDAT.

o Homogenize in ice-cold Tris-HCI buffer (pH 7.4) containing protease inhibitors.

o Centrifuge at 40,000 x g for 20 min to isolate membrane fractions.
* Incubation:

o NET: Incubate membranes (10 pg) with [3H]Nisoxetine (1 nM) + Test Compound (1071° to
103 M).

o SERT: Incubate with [3H]Citalopram (1 nM).

o DAT: Incubate with [BH]WIN 35,428 (1 nM).
e Termination:

o Incubate for 60 min at 25°C.

o Rapid filtration through GF/B filters pre-soaked in 0.3% polyethylenimine (PEI) to reduce
non-specific binding.

e Analysis:
o Measure radioactivity via liquid scintillation counting.
o Calculate IC50 using non-linear regression (GraphPad Prism).

o Convert to Ki using the Cheng-Prusoff equation:

Protocol B: Functional Uptake Assay (IC50)
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Objective: Confirm that binding translates to functional inhibition of neurotransmitter reuptake.
o Seeding: Plate cells (hNET-HEK293) in 96-well plates (50,000 cells/well).
o Treatment: Pre-incubate with 3-(3-Ethylphenoxy)azetidine HCI for 15 min at 37°C.

o Uptake Initiation: Add fluorescent neurotransmitter substrate (e.g., ASP+ or [3H]NE) for 10
min.

o Quantification: Wash cells 3x with ice-cold buffer. Lyse and measure
fluorescence/radioactivity.

 Validation: Run parallel controls with Nisoxetine (Positive Control) and Vehicle (Negative
Control).

Visualization of Selectivity Logic

The following diagram illustrates the structural logic and screening cascade used to determine
the selectivity of the azetidine scaffold.
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Figure 1: Screening cascade to determine the selectivity ratio of the azetidine probe against
major monoamine transporters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. 3-(3-Ethylphenoxy)azetidine hydrochloride (1 x 250 mg) | Alchimica [shop.alchimica.cz]
e 2. 3-(3-Ethylphenoxy)azetidine hydrochloride (1 x 100 mg) | Reagentia [reagentia.eu]

¢ 3. 3-(3-Ethylphenoxy)azetidine hydrochloride (1 x 250 mg) | Reagentia [reagentia.eu]

¢ 4. 3-(3-ethylphenoxy)azetidine hydrochloride | CymitQuimica [cymitquimica.com]

¢ 5. 3-chloro azetidine hydrochloride | Sigma-Aldrich [sigmaaldrich.com]

¢ 6. 3-chloro azetidine hydrochloride | Sigma-Aldrich [sigmaaldrich.com]

e 7. 3-(3-Ethylphenoxy)azetidine hydrochloride (1 x 100 mg) | Alchimica [shop.alchimica.cz]
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» To cite this document: BenchChem. [Technical Assessment Guide: Selectivity Profile of 3-(3-
Ethylphenoxy)azetidine HCI]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1519512/docs#technical-assessment-guide-
selectivity-profile-of-3-3-ethylphenoxy-azetidine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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